Cas no 930702-12-8 ({[2-(Butan-2-yl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate)

• Product Name: {[2-(Butan-2-yl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• CAS No: 930702-12-8
• MF: C₁₈H₁₉ClN₂O₃
• MW: 346.808063745499
• CID: 6285526
• PubChem ID: 17558684
• Update Time: 2025-06-28

{[2-(Butan-2-yl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AB00768819-01
• ZINC03397243
• EN300-26595819
• AKOS033713514
• ZINC03397240
• {[2-(butan-2-yl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• Z19818837
• 930702-12-8
• {[2-(Butan-2-yl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C18H19ClN2O3/c1-3-12(2)13-7-4-5-9-15(13)21-16(22)11-24-18(23)14-8-6-10-20-17(14)19/h4-10,12H,3,11H2,1-2H3,(H,21,22)
• InChI Key： XXIFPQNUKLUHPZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(NC1C=CC=CC=1C(C)CC)=O

Computed Properties

• Exact Mass: 346.1084202g/mol
• Monoisotopic Mass: 346.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.3Ų

Additional information on {[2-(Butan-2-yl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

Introduction to {[2-(Butan-2-yl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS No. 930702-12-8)

Compound {[2-(Butan-2-yl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate, identified by its CAS number 930702-12-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents.

The molecular framework of {[2-(Butan-2-yl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate incorporates a phenyl ring substituted with a butyl group at the 2-position, linked to a carbamoyl moiety. This carbamoyl group further connects to a methyl ester of 2-chloropyridine-3-carboxylic acid. Such structural features make it a versatile scaffold for chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The presence of the chloropyridine core in this compound suggests its utility in modulating biological pathways, particularly those involving enzymes and receptors that are sensitive to halogenated aromatic compounds. Preliminary studies have indicated that such derivatives may exhibit inhibitory effects on certain kinases and other targets relevant to inflammatory and neurological disorders.

The carbamoyl group in the molecule provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or to modify solubility and metabolic stability. This flexibility is crucial in drug design, as it enables the optimization of pharmacokinetic properties while maintaining or enhancing therapeutic efficacy. Researchers have been particularly interested in leveraging this structural motif to develop compounds with improved selectivity and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their potential biological activity. Virtual screening techniques have been employed to identify promising candidates for further experimental validation. The combination of experimental and computational approaches has significantly accelerated the drug discovery process, making compounds like {[2-(Butan-2-yl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate valuable assets in pharmaceutical research.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been utilized to construct the desired molecular architecture efficiently. These techniques not only enhance the scalability of production but also improve the overall sustainability of the synthetic process.

In addition to its potential as a lead compound for drug development, {[2-(Butan-2-yl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate may serve as an important intermediate in the synthesis of more complex molecules. Its structural features make it a valuable building block for constructing libraries of diverse chemical entities for high-throughput screening. This approach has been successfully employed in identifying novel inhibitors and activators of various biological targets.

The compound's stability under different storage conditions is another critical factor that must be considered in its application. Studies have shown that proper handling and storage can significantly prolong its shelf life while maintaining its chemical integrity. This is particularly important for research applications where long-term storage is often required before experimental use.

Ethical considerations are also paramount in pharmaceutical research involving such compounds. Ensuring compliance with regulatory guidelines and maintaining strict safety protocols are essential to protect both researchers and the environment. The responsible use of these chemicals underscores the importance of collaboration between academia, industry, and regulatory bodies.

The future prospects for {[2-(Butan-2-yl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate are promising, with ongoing research aimed at uncovering new applications and optimizing its properties for clinical use. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that effectively target specific pathological processes. This compound represents a significant step forward in this endeavor.